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Compound of Interest

Compound Name:
Methyl azepane-3-carboxylate

hydrochloride

CAS No.: 198959-48-7

Cat. No.: B3113973

Get Quote

Executive Summary & Chemical Profile[1]
Methyl azepane-3-carboxylate hydrochloride is a specialized amino acid ester derivative

often employed as a scaffold in medicinal chemistry (e.g., peptide mimetics, macrocyclic

synthesis). Proper disposal is critical not only for regulatory compliance but to prevent

environmental contamination by bioactive amine intermediates.

This guide provides an authoritative, self-validating protocol for the handling and disposal of

this compound, moving beyond generic advice to address the specific chemical properties of

azepane esters.
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Parameter Detail

Chemical Name Methyl azepane-3-carboxylate hydrochloride

CAS Number 198959-48-7

Molecular Formula

Molecular Weight 193.67 g/mol

Physical State Solid (White to off-white powder)

Solubility Soluble in water, methanol, DMSO

Key Hazards Warning (H302, H315, H319, H335)

Hazard Assessment & Compatibility Logic
To ensure safety, you must understand the why behind the disposal steps. This compound

contains three functional groups that dictate its handling:

Secondary Amine (Salt Form): The hydrochloride salt stabilizes the amine. Crucial: Do not

mix with strong bases (NaOH, KOH) during disposal accumulation. Neutralization liberates

the free amine, which increases volatility, odor, and flammability risks.

Methyl Ester: Susceptible to hydrolysis. In acidic or basic aqueous waste streams, this will

degrade into the corresponding amino acid (azepane-3-carboxylic acid). While less toxic, the

hydrolysis process can generate heat and pressure in sealed containers.

Hydrochloride: The compound is acidic.[1] It is incompatible with strong oxidizers (e.g.,

bleach, nitric acid), which can react with the amine moiety to form toxic N-chloramines or

nitrosamines.

Storage Rule: Store waste in High-Density Polyethylene (HDPE) or Glass containers. Avoid

metal containers due to potential corrosion from the chloride ion.

Decision Matrix: Disposal Workflow
The following diagram illustrates the logical flow for categorizing and disposing of methyl
azepane-3-carboxylate hydrochloride waste.
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Figure 1: Operational decision tree for segregating azepane ester waste streams.

Step-by-Step Disposal Protocols
Scenario A: Solid Waste (Expired or Excess Reagent)
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Objective: Prevent dust generation and environmental leaching.

PPE Requirement: Nitrile gloves (double gloved recommended), lab coat, safety glasses,

and N95 particulate respirator or fume hood operation.

Container Selection: Use a wide-mouth HDPE jar designated for "Solid Hazardous Waste."

Transfer:

Place the original container inside the waste jar if possible.

If transferring powder, do so inside a fume hood to capture dust.

Labeling:

Tag as Hazardous Waste.

Chemical Name: "Methyl azepane-3-carboxylate hydrochloride."[2][3][1][4][5][6]

Hazard Checkboxes: Toxic, Irritant.[3][7][8][9]

Prohibited: Do NOT dissolve in water for drain disposal. This compound is harmful to aquatic

life (H412 implied for amines) and regulated under local sewer codes.

Scenario B: Liquid Waste (Reaction Mixtures)
Objective: Prevent solvent incompatibility and pressure buildup.

Solvent Identification: Determine the primary solvent.

Halogenated: (DCM, Chloroform) -> Segregate to Halogenated Waste.

Non-Halogenated: (Methanol, DMF, DMSO) -> Segregate to Non-Halogenated Waste.

pH Check: If the solution was quenched with acid or base, check pH.

Ideal Range: pH 4–9.
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Action: If extremely acidic (pH < 2) or basic (pH > 10), neutralize slowly before adding to

the main waste carboy to prevent exothermic reactions in the drum.

Accumulation: Add the solution to the appropriate carboy. Cap tightly immediately after

addition.

Scenario C: Empty Containers
Objective: Decontaminate packaging to allow for recycling or trash disposal (RCRA "RCRA

Empty" Standard).

Triple Rinse:

Add a solvent capable of dissolving the residue (Methanol or Water) to the bottle (approx.

10% volume).

Shake well.

Pour rinsate into the Liquid Hazardous Waste container.

Repeat 3 times.

Deface Label: Cross out the chemical name and hazard warnings.

Disposal: Place the rinsed, uncapped bottle in the glass recycling or trash, depending on

institutional policy.

Emergency Spill Response Procedures
In the event of a spill, immediate action is required to minimize exposure.

Spill Response Logic:

Solid Spill: Avoid creating dust.[3][8][9] Do not dry sweep.

Liquid Spill: Absorb and contain.
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Figure 2: Immediate response workflow for laboratory spills.

Regulatory Compliance (US Focus)
RCRA Classification: This compound is not explicitly P-listed or U-listed. However, it is

classified as Hazardous Waste due to toxicity characteristics.

Waste Code: If mixed with flammable solvents (Methanol/Acetone), use D001. If mixed with

halogenated solvents, use F002/F003. If solid only, label as "Toxic Organic Solid."

Drain Disposal:Strictly Prohibited. The compound's amine functionality and biological activity

potential make it unsuitable for municipal wastewater treatment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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